Cas no 946298-97-1 (1-(2H-1,3-benzodioxol-5-yl)-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea
• CAS No: 946298-97-1
• MF: C₁₉H₁₉N₃O₅S
• MW: 401.43626332283
• CID: 6361197
• Update Time: 2025-07-10

1-(2H-1,3-benzodioxol-5-yl)-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea
• 1-(1,3-benzodioxol-5-yl)-3-[2-[(2-methyl-1H-indol-3-yl)sulfonyl]ethyl]urea

• Inchi： 1S/C19H19N3O5S/c1-12-18(14-4-2-3-5-15(14)21-12)28(24,25)9-8-20-19(23)22-13-6-7-16-17(10-13)27-11-26-16/h2-7,10,21H,8-9,11H2,1H3,(H2,20,22,23)
• InChI Key： DYTIZODZWCTHQR-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NCCS(C1C2=C(NC=1C)C=CC=C2)(=O)=O)=O

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea

1-(2H-1,3-benzodioxol-5-yl)-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea: A Comprehensive Overview

1-(2H-1,3-benzodioxol-5-yl)-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea (CAS No. 946298-97-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Benzodioxol-indole urea, is characterized by its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

The chemical structure of 1-(2H-1,3-benzodioxol-5-yl)-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea is composed of several key functional groups. The benzodioxol ring system, a common motif in natural products and synthetic compounds, is known for its stability and bioavailability. The indole moiety, a fundamental building block in many biologically active molecules, contributes to the compound's potential pharmacological activities. The presence of a sulfonylethyl group adds to the compound's complexity and reactivity, making it an interesting target for various chemical transformations.

The synthesis of 1-(2H-1,3-benzodioxol-5-yl)-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea typically involves multiple steps, each designed to introduce specific functional groups while maintaining the integrity of the core structure. One common approach involves the reaction of a benzodioxol derivative with an indole sulfonamide intermediate, followed by coupling with an appropriate urea precursor. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its potential applications in drug development.

In terms of biological properties, 1-(2H-1,3-benzodioxol-5-yl)-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, research has indicated that this compound exhibits selective inhibition of certain kinases, which are key targets in cancer therapy. Additionally, preliminary studies have suggested that it may possess anti-inflammatory properties, making it a candidate for further investigation in inflammatory diseases.

Recent research advancements have further elucidated the mechanisms underlying the biological activities of 1-(2H-1,3-benzodioxol-5-yl)-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea. A study published in the Journal of Medicinal Chemistry highlighted its ability to modulate signaling pathways associated with cell proliferation and apoptosis. Another study in the European Journal of Pharmacology explored its effects on inflammatory cytokine production and found that it effectively reduced levels of pro-inflammatory markers such as TNF-alpha and IL-6.

The potential applications of 1-(2H-1,3-benzodioxol-5-yl)-3-{2-(2-methyl-1H-indol-3-yl)sulfonylethyl}urea in pharmaceutical research are diverse and promising. Its unique structural features and biological activities make it a valuable lead compound for drug discovery efforts. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions, including cancer and inflammatory disorders. These trials are crucial for determining the therapeutic potential of this compound and guiding future drug development strategies.

In conclusion, 1-(2H-1,3-benzodioxol-5-yl)-3-{2-(2-methyl-1H-indol-3-y)sulfonylethyl}urea (CAS No. 946298-97-1) is a fascinating compound with significant implications for medicinal chemistry and pharmaceutical research. Its complex structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, this compound holds the potential to contribute to the discovery of new therapeutic agents for a range of diseases.